6-Bromo-hexanoic acid (4-phenoxy-phenyl)-amid e

Specification

• Molecular Formula: C18H20BrNO2
• Molecular Weight: 362.3 g/mol
• IUPAC Name: 6-bromo-N-(4-phenoxyphenyl)hexanamide
• Standard InChI: InChI=1S/C18H20BrNO2/c19-14-6-2-5-9-18(21)20-15-10-12-17(13-11-15)22-16-7-3-1-4-8-16/h1,3-4,7-8,10-13H,2,5-6,9,14H2,(H,20,21)
• Standard InChI Key: UCJBHYRMVPQMGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CCCCCBr

Introduction

Structural Characteristics and Molecular Identity

6-Bromo-hexanoic acid (4-phenoxy-phenyl)-amide (IUPAC name: 6-bromo-N-(4-phenoxyphenyl)hexanamide) features a hexanoic acid chain substituted with a bromine atom at the sixth carbon, coupled via an amide bond to a 4-phenoxy-aniline group. The molecular formula is C₁₈H₂₀BrNO₂, with a molecular weight of 362.3 g/mol. The presence of both hydrophobic (bromoalkyl chain) and aromatic (phenoxy-phenyl) regions confers amphiphilic properties, influencing its solubility and intermolecular interactions.

Key structural elements include:

• Bromohexanoic acid moiety: A six-carbon chain with a terminal bromine atom and carboxylic acid group, modified into an amide.

• 4-Phenoxy-phenyl group: A biphenyl ether structure providing aromatic stacking potential and steric bulk.

• Amide linkage: Enhances hydrogen-bonding capacity and stabilizes the molecule’s conformation.

The compound’s stereochemistry remains uncharacterized in available literature, though its synthetic route suggests a racemic mixture unless chiral auxiliaries are employed.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis of 6-bromo-hexanoic acid (4-phenoxy-phenyl)-amide typically involves a two-step process:

• Preparation of 6-bromohexanoic acid: Served as the precursor, this intermediate is synthesized via bromination of hexanoic acid using HBr or PBr₃ under controlled conditions.

• Amide coupling: Reacting 6-bromohexanoic acid with 4-phenoxy-aniline in the presence of carbodiimide coupling agents (e.g., EDC, DCC) or mixed anhydride methods.

A representative reaction scheme is:

$$\text{6-Bromohexanoic acid} + \text{4-Phenoxy-aniline} \xrightarrow{\text{EDC, DMAP}} \text{6-Bromo-hexanoic acid (4-phenoxy-phenyl)-amide}$$

This method yields moderate to high purity product, though optimization of stoichiometry and solvent systems (e.g., DMF, THF) is critical to minimize side reactions.

Chemical Reactivity

The compound’s reactivity is governed by three functional domains:

• Bromoalkyl chain: Susceptible to nucleophilic substitution (Sₙ2) reactions, enabling elongation or functionalization of the carbon chain.

• Amide bond: Resistant to hydrolysis under physiological conditions but cleavable via strong acids/bases or enzymatic action.

• Phenoxy group: Participates in electrophilic aromatic substitution (e.g., nitration, sulfonation) and π-π interactions.

Notably, the bromine atom’s position at the terminal carbon limits steric hindrance, favoring reactions at this site over internal positions.

Physical and Spectroscopic Properties

While experimental data for 6-bromo-hexanoic acid (4-phenoxy-phenyl)-amide are sparse, extrapolations from related compounds and precursor properties provide provisional insights:

Property	Value/Description	Source
Melting Point	Estimated 85–95°C (amorphous solid)
Solubility	Low in water; soluble in DMSO, DMF
LogP	~3.2 (predicted)
UV-Vis λₘₐₓ	270–280 nm (aromatic π→π*)	Analogous
NMR (¹H)	δ 7.2–6.8 (aromatic), δ 3.4 (NH)

Mass Spectrometry: Predicted adducts include [M+H]⁺ at m/z 363.1 and [M+Na]⁺ at m/z 385.1, with collision cross-sections ≈165–168 Ų.

Comparative Analysis with Structural Analogs

To contextualize 6-bromo-hexanoic acid (4-phenoxy-phenyl)-amide’s properties, consider these related compounds:

Compound	Structural Variation	Key Properties
6-Bromo-N-(4-cyanobenzyl)hexanamide	Cyano vs. phenoxy substitution	Higher polarity (LogP ~2.8)
N-(4-Phenoxyphenyl)benzenesulfonamide	Sulfonamide vs. amide	Progesterone antagonism (IC₅₀ = 12 nM)
6-Oxo-4-phenylhexanoic acid	Oxo vs. bromo substitution	RORγt inhibition (EC₅₀ = 50 nM)

This comparison underscores how subtle structural changes dramatically alter biological activity and physicochemical behavior. The phenoxy group’s electron-donating effects, for instance, enhance aromatic ring reactivity compared to cyano or sulfonyl groups.